Cas no 908128-94-9 (5-O-Methanesulfonate-2,3-O-isopropylidene-2-C-methyl-D-ribonic-gamma-lactone)

• Product Name: 5-O-Methanesulfonate-2,3-O-isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
• CAS No: 908128-94-9
• MF: C₁₀H₁₆O₇S
• MW: 280.294842720032
• CID: 69430
• PubChem ID: 90477987
• Update Time: 2025-04-18

5-O-Methanesulfonate-2,3-O-isopropylidene-2-C-methyl-D-ribonic-gamma-lactone Chemical and Physical Properties

Names and Identifiers

• 5-O-Methanesulfonate-2,3-O-isopropylidene-2-C-methyl-D-ribonic-gamma-lactone
• 5-O-Methanesulfonate-2,3-O-isopropylidene-2-C-methyl-D-ribonic-γ-lactone
• 2,3-O-isopropylidene-5-O-methanesulfonyl-2-C-methyl-D-ribono-1,4-lactone
• 5-O-Methanesulfonate-2,3-O-isopropylidene-2-C-Methyl-D-ribonic-gMMa-lactone
• [(3aR,6R,6aR)-2,2,3a-trimethyl-4-oxo-6,6a-dihydrofuro[3,4-d][1,3]dioxol-6-yl]methyl methanesulfonate
• ((3AR,4R,6aR)-2,2,6a-trimethyl-6-oxotetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl methanesulfonate
• 908128-94-9

• Inchi： 1S/C10H16O7S/c1-9(2)16-7-6(5-14-18(4,12)13)15-8(11)10(7,3)17-9/h6-7H,5H2,1-4H3/t6-,7-,10-/m1/s1
• InChI Key： JIWYXEOJWFRCAJ-BRDIYROLSA-N
• SMILES： S(C)(=O)(=O)OC[C@@H]1[C@@H]2[C@](C)(C(=O)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 280.06200
• Monoisotopic Mass: 280.06167402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.330
• PSA: 96.51000
• LogP: 0.87900